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Compound of Interest

Compound Name: Methcillin

Cat. No.: B12296098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core biochemical properties

and structural features of methicillin. It is designed to serve as a detailed resource for

researchers, scientists, and professionals involved in drug development and the study of

antimicrobial resistance. The guide covers methicillin's mechanism of action, the molecular

basis of resistance, its physicochemical properties, and detailed experimental protocols for its

characterization.

Core Biochemical and Structural Properties
Methicillin is a narrow-spectrum β-lactam antibiotic belonging to the penicillin class.[1]

Discovered in 1960, it was specifically developed to be effective against penicillinase-producing

Staphylococcus aureus.[1]

Chemical Structure and Nomenclature
Methicillin's chemical structure is characterized by a β-lactam ring fused to a thiazolidine ring, a

core structure common to all penicillins.[2] Its unique feature is the presence of a 2,6-

dimethoxybenzoyl group attached to the 6-aminopenicillanic acid nucleus.[3] This bulky side

chain provides steric hindrance, protecting the β-lactam ring from hydrolysis by staphylococcal

β-lactamases (penicillinases).[2]
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IUPAC Name: (2S,5R,6R)-6-(2,6-dimethoxybenzamido)-3,3-dimethyl-7-oxo-4-thia-1-

azabicyclo[3.2.0]heptane-2-carboxylic acid[1]

Molecular Formula: C₁₇H₂₀N₂O₆S[1]

Synonyms: Meticillin, Staphcillin[2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of methicillin and its

sodium salt.

Property Value Reference(s)

Molecular Weight 380.42 g/mol [1]

Melting Point
196-197 °C (for Methicillin

Sodium Salt)
[4]

pKa 2.77

Solubility Methicillin Sodium Salt in:

Water: Soluble [4]

PBS (pH 7.2): ~10 mg/mL

Ethanol: ~2 mg/mL

DMSO: ~16 mg/mL

Dimethyl formamide: ~20

mg/mL

Mechanism of Action and Resistance
Mechanism of Action: Inhibition of Penicillin-Binding
Proteins (PBPs)
Like other β-lactam antibiotics, methicillin's bactericidal activity stems from its ability to inhibit

the synthesis of the bacterial cell wall.[1] It specifically targets and covalently binds to penicillin-
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binding proteins (PBPs), which are bacterial transpeptidases.[1][5] These enzymes are crucial

for the final steps of peptidoglycan synthesis, catalyzing the cross-linking of peptide side chains

of adjacent glycan strands.[5] By acting as a structural analog of the D-alanyl-alanine substrate

of the transpeptidase, methicillin acylates the active site serine of PBPs, rendering them

inactive.[2] This inhibition of peptidoglycan cross-linking leads to a weakened cell wall,

ultimately causing bacterial cell lysis and death.[2] In methicillin-susceptible S. aureus, the

primary targets are PBP1, PBP2, and PBP3.
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Figure 1: Mechanism of action of methicillin.

Mechanism of Resistance: The Role of PBP2a
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The primary mechanism of methicillin resistance in S. aureus (MRSA) is the acquisition of the

mecA gene, which is carried on a mobile genetic element called the staphylococcal cassette

chromosome mec (SCCmec).[6] The mecA gene encodes a unique penicillin-binding protein,

PBP2a (also known as PBP2'), which has a very low affinity for methicillin and other β-lactam

antibiotics.[6] While the native PBPs of S. aureus are effectively inhibited by methicillin, PBP2a

remains active and can continue to catalyze the transpeptidation reactions necessary for cell

wall synthesis, allowing the bacteria to survive and replicate in the presence of the antibiotic.[5]
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Figure 2: Comparison of methicillin's effect on MSSA and MRSA.

Regulation of mecA Expression
The expression of the mecA gene is controlled by a regulatory system consisting of two genes,

mecR1 and mecI, located upstream of mecA. MecR1 is a transmembrane sensor protein, and

MecI is a repressor protein. In the absence of a β-lactam antibiotic, MecI binds to the operator
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region of the mecA gene, preventing its transcription. When a β-lactam antibiotic is present, it is

sensed by MecR1, which then initiates a signal transduction cascade that leads to the

inactivation of the MecI repressor, allowing for the transcription of mecA and the production of

PBP2a.
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Start

Prepare serial two-fold dilutions
of methicillin in cation-adjusted
Mueller-Hinton broth (CAMHB)

in a 96-well microtiter plate.

Prepare a standardized bacterial
inoculum (0.5 McFarland standard)
and dilute to final concentration of

~5 x 10^5 CFU/mL.

Inoculate each well of the
microtiter plate with the
bacterial suspension.

Include a growth control well
(no antibiotic) and a sterility
control well (no bacteria).

Incubate the plate at 35°C
for 16-20 hours.

Read the MIC as the lowest
concentration of methicillin that

completely inhibits visible growth.

End

 

Start

Prepare bacterial membranes
containing PBPs from S. aureus.

Incubate membranes with varying
concentrations of unlabeled methicillin.

Add a fixed concentration of
labeled penicillin (e.g., [3H]benzylpenicillin

or Bocillin-FL).

Separate PBP-bound and free
labeled penicillin (e.g., via SDS-PAGE).

Quantify the amount of labeled
penicillin bound to each PBP.

Determine the IC50 value of
methicillin for each PBP.

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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